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Compound of Interest

Compound Name: Chromic phosphate

Cat. No.: B1204742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the magnetic properties of the β-polymorph of chromium(III)

orthophosphate (β-CrPO₄) at low temperatures. This material exhibits intriguing magnetic

ordering phenomena that are of significant interest to the materials science and solid-state

chemistry communities. The information presented herein is compiled from available scientific

literature, providing a foundational understanding for further research and application.

Core Magnetic Properties
At low temperatures, β-CrPO₄ undergoes a transition from a paramagnetic to an

antiferromagnetically ordered state. The key magnetic characteristics are summarized below.

Magnetic Property Value

Néel Temperature (Tₙ) 37 K

Low-Temperature Magnetic Structure (at 5 K) Cycloidal Spiral

Table 1: Summary of the key low-temperature magnetic properties of β-CrPO₄.

Experimental Determination of Magnetic Properties
The characterization of the magnetic properties of β-CrPO₄ was primarily achieved through two

key experimental techniques: magnetic susceptibility measurements and powder neutron
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diffraction.

Magnetic Susceptibility Measurements
Objective: To determine the temperature at which the material transitions from a paramagnetic

to an ordered magnetic state (the Néel temperature).

General Protocol:

A powdered sample of β-CrPO₄ is placed within a sensitive magnetometer.

The magnetic moment of the sample is measured as a function of temperature, typically from

room temperature down to cryogenic temperatures (e.g., liquid helium temperatures).

These measurements are performed under a constant, applied magnetic field.

The magnetic susceptibility (χ) is calculated from the measured magnetic moment.

The Néel temperature is identified as the temperature at which a distinct peak or cusp is

observed in the magnetic susceptibility versus temperature plot, indicating the onset of

antiferromagnetic ordering.

Powder Neutron Diffraction
Objective: To determine the precise arrangement of the magnetic moments (spins) of the Cr³⁺

ions in the crystal lattice at temperatures below the Néel temperature.

General Protocol:

A polycrystalline (powder) sample of β-CrPO₄ is loaded into a sample holder suitable for

cryogenic temperatures.

The sample is placed in a neutron diffractometer and cooled to a temperature well below the

Néel temperature (e.g., 5 K).

A monochromatic beam of neutrons is directed at the sample.
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The neutrons are diffracted by the atomic nuclei and, crucially, by the magnetic moments of

the chromium ions.

The scattered neutrons are detected at various angles to produce a diffraction pattern.

The diffraction pattern contains both nuclear Bragg peaks (from the crystal structure) and

magnetic Bragg peaks (from the ordered magnetic structure).

By analyzing the positions and intensities of the magnetic Bragg peaks, the magnetic

structure can be determined. For β-CrPO₄, this analysis revealed a complex cycloidal spiral

arrangement of the magnetic moments.

Visualizing the Experimental Workflow
The logical flow of experiments to characterize the low-temperature magnetic properties of β-

CrPO₄ can be visualized as follows:
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To cite this document: BenchChem. [Unveiling the Low-Temperature Magnetism of β-CrPO₄:
A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204742#magnetic-properties-of-crpo4-at-low-
temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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